Ethyl 1-(6-chloropyridin-2-yl)-5-(trifluoromethyl)-1h-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-(6-chloropyridin-2-yl)-5-(trifluoromethyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C12H9ClF3N3O2/c1-2-21-11(20)7-6-17-19(10(7)12(14,15)16)9-5-3-4-8(13)18-9/h3-6H,2H2,1H3
• InChI Key: HKUSNFDWRQCFFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=NC(=CC=C2)Cl)C(F)(F)F
• Molecular Formula: C12H9ClF3N3O2
• Molecular Weight: 319.67 g/mol

Description

Ethyl 1-(6-chloropyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (ECPC) is a novel synthetic compound that has been used in a variety of scientific research applications. ECPC is a low molecular weight compound that is composed of two aromatic rings and two carboxyl groups. It is a white, odorless, and crystalline solid with a melting point of 79-80°C. ECPC has been studied for its potential to be used in pharmaceuticals, agrochemicals, and other industrial applications.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Ethyl 1-aryl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylates have been prepared through condensation processes involving arylhydrazines and ethyl 3-ethoxy-2-(trifluoroacetyl)-2-propenoate at low temperatures. X-ray diffraction analysis of an amide derivative verified the position of the trifluoromethyl group on the pyrazole ring (Beck & Wright, 1987).

Application in Pesticide Synthesis

• Ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate is an important intermediate in the synthesis of pesticides like chlorantraniliprole. A study described a route and technology for pyrazole synthesis using 2,3-dichloropyridine as a starting material (Yeming Ju, 2014).

Utility in Heterocyclic Compound Synthesis

• Efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products has been achieved through condensation of pyrazole-5-amine derivatives and activated carbonyl groups. This process is useful for the preparation of new N-fused heterocycle products (Ghaedi et al., 2015).

Synthesis routes and methods I

Procedure details

To a solution 2-chloro-6-hydrazinopyridine (1.00 g, 6.97 mmol) and triethylamine (0.971 mL, 6.97 mmol) in acetonitrile (35 mL) was added ethyl 2-(ethoxymethylene)-4,4,4-trifluoro-3-oxobutyrate (1.36 mL, 6.97 mmol). After 20 min, the reaction mixture was placed in a 60° C. oil bath. After 30 min, the reaction mixture was allowed to cool to ambient temperature, then was concentrated in vacuo. Purification by flash chromatography on silica gel (0 to 30% EtOAc in hexanes, then 30 to 100% EtOAc in hexanes) gave the title compound: LCMS m/z 319.9 [M+H]+; 1H NMR (500 MHz, CDCl3) δ 8.10 (s, 1 H),7.88 (t, J=7.5 Hz, 1 H),7.58 (d, J=8.0 Hz, 1 H),7.47 (d, J=8.0 Hz, 1 H),4.38 (q, J=7.0 Hz, 2 H),1.38 (t, J=7.0 Hz, 3 H).

Synthesis routes and methods II

Procedure details

To a solution 2-chloro-6-hydrazinopyridine (1.00 g, 6.97 mmol) and triethylamine (971 mL, 6.97 mmol) in acetonitrile (35 mL) was added ethyl 2-(ethoxymethylene)-4,4,4-trifluoro-3-oxobutyrate (1.36 mL, 6.97 mmol). After 20 min, the reaction mixture was placed in a 60° C. oil bath. After 30 min, the reaction mixture was allowed to cool to ambient temperature, then was concentrated in vacuo. Purification by flash chromatography on silica gel (0 to 30% EtOAc in hexanes, then 30 to 100% EtOAc in hexanes) gave the title compound (PCT publication WO 2009/032249): LCMS m/z 319.9 [M+H]; 1H NMR (500 MHz, CDCl3) δ 8.10 (s, 1 H),7.88 (t, J=7.5 Hz, 1 H),7.58 (d, J=8.0 Hz, 1 H),7.47 (d, J=8.0 Hz, 1 H),4.38 (q, J=7.0 Hz, 2 H), 1.38 (t, J=7.0 Hz, 3 H).